[1-(1,1-Difluoroethyl)cyclobutyl]methanol

• Molecular Formula: C7H12F2O
• Molecular Weight: 150.17 g/mol
• IUPAC Name: [1-(1,1-difluoroethyl)cyclobutyl]methanol
• InChI: InChI=1S/C7H12F2O/c1-6(8,9)7(5-10)3-2-4-7/h10H,2-5H2,1H3
• InChI Key: WXZZGRXZXQCZJR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1(CCC1)CO)(F)F

Description

[1-(1,1-Difluoroethyl)cyclobutyl]methanol is a fluorinated cyclobutane derivative featuring a hydroxymethyl (-CH2OH) group and a 1,1-difluoroethyl (-CF2CH3) substituent on the same carbon of the cyclobutane ring. Its molecular formula is C7H11F2O, with a molecular weight of 149.14 g/mol (calculated from substituents and cyclobutane framework) . This compound is likely utilized as a synthetic intermediate in medicinal chemistry, particularly for designing bioactive molecules with improved metabolic stability due to fluorine substitution .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [1-(1,1-Difluoroethyl)cyclobutyl]methanol typically involves the reaction of cyclobutylmethanol with a difluoroethylating agent under controlled conditions. The reaction may require the use of catalysts and specific solvents to achieve the desired product with high yield and purity .

Industrial Production Methods: Industrial production of this compound may involve large-scale chemical reactors where the reaction conditions are optimized for maximum efficiency. The process may include steps such as purification, distillation, and crystallization to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions: [1-(1,1-Difluoroethyl)cyclobutyl]methanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The difluoroethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce various alcohol derivatives .

Scientific Research Applications

Chemistry: In chemistry, [1-(1,1-Difluoroethyl)cyclobutyl]methanol is used as a building block for the synthesis of more complex molecules.

Biology: In biological research, this compound may be used as a probe to study enzyme interactions and metabolic pathways. Its difluoroethyl group can serve as a marker for tracking biochemical processes .

Medicine: In medicine, [1-(1,1-Difluoroethyl)cyclobutyl]methanol may have potential as a pharmaceutical intermediate. Its derivatives could be explored for therapeutic applications, including as antiviral or anticancer agents .

Industry: In the industrial sector, this compound can be used in the production of specialty chemicals and advanced materials. Its unique properties make it suitable for applications in coatings, adhesives, and polymers .

Mechanism of Action

The mechanism of action of [1-(1,1-Difluoroethyl)cyclobutyl]methanol involves its interaction with specific molecular targets. The difluoroethyl group can participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and binding affinity. The cyclobutyl ring provides structural stability, while the methanol group can undergo various chemical transformations .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

The table below summarizes key structural analogs, highlighting differences in molecular frameworks, functional groups, and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Features	Applications/References
[1-(1,1-Difluoroethyl)cyclobutyl]methanol	C7H11F2O	149.14	Cyclobutane core, -CH2OH, -CF2CH3	Synthetic intermediate
(2-(1,1-Difluoroethyl)phenyl)methanol	C9H10F2O	172.17	Phenyl ring, -CH2OH, -CF2CH3	Medicinal chemistry building block
[6-(1,1-Difluoroethyl)-3-methoxypyridazin-4-yl]methanol	C8H9F2N2O2	218.17	Pyridazine heterocycle, -OCH3, -CH2OH	Pharmaceutical synthesis
1-[1-(1,1-Difluoroethyl)cyclobutyl]methanamine hydrochloride	C7H13ClF2N	196.64	Cyclobutane core, -NH2, -CF2CH3 (amine salt)	Building block for bioactive amines
Ethyl 1-(1,1-Difluoroethyl)cyclobutane-1-carboxylate	C9H14F2O2	192.20	Cyclobutane core, ester (-COOEt), -CF2CH3	Ester precursor for further derivatization

Key Comparative Insights

Ring System and Steric Effects

• Cyclobutane vs. Phenyl vs. The phenyl derivative (C9H10F2O) offers greater aromatic stability, enhancing π-π stacking interactions in drug-receptor binding . The pyridazine analog (C8H9F2N2O2) incorporates a heterocyclic core, improving solubility in polar solvents and enabling hydrogen bonding via nitrogen atoms .

Functional Group Reactivity

• Hydroxymethyl (-CH2OH) : Present in all compounds except the amine and ester analogs. This group facilitates oxidation to carboxylic acids or participation in esterification reactions .
• Amine (-NH2) : The hydrochloride salt (C7H13ClF2N) enables salt formation for improved crystallinity and bioavailability in drug formulations .
• Ester (-COOEt) : The ethyl ester derivative (C9H14F2O2) serves as a precursor for hydrolysis to carboxylic acids or amide coupling .

Fluorine Substituent Effects

• The 1,1-difluoroethyl (-CF2CH3) group enhances lipophilicity and metabolic stability across all analogs, a common strategy in medicinal chemistry to prolong drug half-life .

Physicochemical Properties (Inferred)

• Solubility : The pyridazine analog likely exhibits higher aqueous solubility due to its heterocyclic nitrogen and methoxy group .
• Melting/Boiling Points : Cyclobutane derivatives may have lower melting points than phenyl analogs due to reduced symmetry and ring strain .